Cas no 143328-91-0 (4(3H)-Pyrimidinone,2-ethyl-5-fluoro-)
143328-91-0 structure
Product Name:4(3H)-Pyrimidinone,2-ethyl-5-fluoro-
CAS No:143328-91-0
MF:C6H7FN2O
MW:142.130984544754
CID:108291
PubChem ID:45080158
Update Time:2025-04-18
4(3H)-Pyrimidinone,2-ethyl-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,2-ethyl-5-fluoro-
- SCHEMBL15196099
- 143328-91-0
- DTXSID001293789
- 2-Ethyl-5-fluoropyrimidin-4(1H)-one
- 2-Ethyl-5-fluoro-4(3H)-pyrimidinone
-
- Inchi： 1S/C6H7FN2O/c1-2-5-8-3-4(7)6(10)9-5/h3H,2H2,1H3,(H,8,9,10)
- InChI Key： LLUXOSQJIACHOJ-UHFFFAOYSA-N
- SMILES： FC1=CN=C(CC)NC1=O
Computed Properties
- Exact Mass: 142.05431
- Monoisotopic Mass: 142.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 41.5A^2
Experimental Properties
- PSA: 41.46
4(3H)-Pyrimidinone,2-ethyl-5-fluoro- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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